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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential precautions and protocols for the
safe handling and storage of 4-Bromo-3-methoxyaniline (CAS No. 19056-40-7). Adherence to
these guidelines is critical to mitigate potential risks and ensure a safe laboratory environment.
This compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1]

Hazard Identification and Classification

4-Bromo-3-methoxyaniline is a substituted aniline that presents several health hazards. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]
o Skin Irritation (Category 2): Causes skin irritation.[2]

e Serious Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[2]

Signal Word: Warning[1][3]
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Hazard Statements:

e H302: Harmful if swallowed.[1][3]

e H317: May cause an allergic skin reaction.[1][3]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

e H335: May cause respiratory irritation.[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-3-methoxyaniline is

presented in the table below for easy reference.

Property Value Reference
CAS Number 19056-40-7 [3]
Molecular Formula C7HsBrNO [4115]
Molecular Weight 202.05 g/mol [31[5]
Appearance Solid [3]

Melting Point 96-100 °C [3114]
Boiling Point 272.1 £ 20.0 °C at 760 mmHg [4]

Flash Point 118.3+21.8°C [4]

Density 1.5+0.1 g/cm3 [4]

Storage Class 11 - Combustible Solids [3]

Experimental Protocols
Handling Protocol
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Due to its hazardous nature, 4-Bromo-3-methoxyaniline should be handled with strict
adherence to safety protocols to minimize exposure.

Engineering Controls:
e Work in a well-ventilated area, preferably within a certified chemical fume hood.[1][2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[1][3]
e Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile rubber) inspected for integrity before each
use.[1][3]

o Wear a fully buttoned lab coat. For tasks with a higher risk of splashes, a chemical-
resistant apron is recommended.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved N95 dust mask or a higher level of respiratory protection should be used.[3]

Handling Procedures:

Before handling, thoroughly read and understand the Safety Data Sheet (SDS).

Wash hands thoroughly with soap and water before and after handling the compound.[2]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the work area.[1][2]

Use non-sparking tools to prevent ignition.[1]
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o Transport the chemical in a sealed, clearly labeled container within secondary containment.

Spill Cleanup Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent the spread of
contamination and minimize exposure.

For Small Spills (manageable by trained personnel):
« Evacuate non-essential personnel from the immediate area.
e Don the appropriate PPE as described in the handling protocol.

o Contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth. Do
not use combustible materials like paper towels to absorb the initial spill.

o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste disposal.

o Clean the spill area with soap and water, collecting the cleaning materials for disposal as
hazardous waste.

o Ventilate the area to disperse any remaining vapors.
For Large Spills:
e Evacuate the area immediately.

» Alert others in the vicinity and contact the institutional safety office or emergency response
team.

» Restrict access to the spill area.

e Provide the emergency response team with the Safety Data Sheet for 4-Bromo-3-
methoxyaniline.

Waste Disposal Protocol
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Waste containing 4-Bromo-3-methoxyaniline must be treated as hazardous waste and
disposed of in accordance with all local, state, and federal regulations.

o Segregation: Collect all waste materials (including contaminated PPE, absorbent materials,
and empty containers) in a designated, sealed, and clearly labeled hazardous waste
container. As a halogenated organic compound, it should be segregated with other
halogenated organic wastes.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name: "4-Bromo-3-methoxyaniline".

o Storage: Store the waste container in a designated satellite accumulation area that is secure
and away from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.
Do not dispose of this chemical down the drain or in the regular trash.

Storage Precautions

Proper storage of 4-Bromo-3-methoxyaniline is crucial for maintaining its integrity and
preventing hazardous situations.

» Container: Store in a tightly closed, original container.[1][2]
» Location: Keep in a dry, cool, and well-ventilated place.[1][2]
¢ Incompatible Materials: Store away from strong oxidizing agents and strong acids.[2]

o Light and Atmosphere: Protect from light and store under an inert atmosphere to maintain
product quality.[2]

o Temperature: Refrigerated storage is recommended.[2][4]

Visualizations
Safe Handling and Storage Workflow
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The following diagram illustrates the key decision points and procedures for the safe handling

and storage of 4-Bromo-3-methoxyani

line.

Safe Handling and Storage Workflow for 4-Bromo-3-methoxyaniline
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Caption: Workflow for safe handling and storage of 4-Bromo-3-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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